Cas no 1388025-87-3 (2-Chloro-7-methylquinazoline)

• Product Name: 2-Chloro-7-methylquinazoline
• CAS No: 1388025-87-3
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 4821703
• PubChem ID: 21941987
• Update Time: 2025-06-08

2-Chloro-7-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-7-methylquinazoline
• 2-Chloro-7-methylquinazoline

• Inchi： 1S/C9H7ClN2/c1-6-2-3-7-5-11-9(10)12-8(7)4-6/h2-5H,1H3
• InChI Key： CDWUAQJWLZLOAM-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=CC(C)=CC2=N1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Chloro-7-methylquinazoline

Introduction to 2-Chloro-7-methylquinazoline (CAS No. 1388025-87-3)

2-Chloro-7-methylquinazoline, identified by the Chemical Abstracts Service Number (CAS No.) 1388025-87-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline family, a class of molecules known for their diverse biological activities and utility in drug development. The structural features of 2-Chloro-7-methylquinazoline, particularly the presence of a chlorine substituent at the 2-position and a methyl group at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The quinazoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting pharmacological effects ranging from anticancer to antimicrobial properties. The introduction of halogen atoms, such as chlorine, into the quinazoline ring enhances its potential as a bioisostere or a key functional group for further derivatization. 2-Chloro-7-methylquinazoline is no exception, and its applications in modern drug discovery are increasingly being explored.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as therapeutic agents. One of the most compelling areas of investigation has been their role in oncology. Studies have demonstrated that quinazoline derivatives can interfere with critical cellular pathways involved in cancer progression, such as tyrosine kinase inhibition. The chloromethyl-substituted quinazolines, including 2-Chloro-7-methylquinazoline, have shown promise in preclinical studies as inhibitors of kinases that are overexpressed in various cancers.

For instance, research published in leading journals has highlighted the potential of 2-Chloro-7-methylquinazoline as a scaffold for developing small-molecule inhibitors targeting specific kinases implicated in tumor growth and metastasis. The chlorine atom at the 2-position facilitates nucleophilic substitution reactions, allowing for the facile introduction of additional pharmacophores that can enhance binding affinity and selectivity. This characteristic makes 2-Chloro-7-methylquinazoline a versatile building block for structure-activity relationship (SAR) studies.

Moreover, the methyl group at the 7-position influences the electronic distribution of the quinazoline ring, which can modulate its interaction with biological targets. This fine-tuning of electronic properties is crucial for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability. The combination of these structural features positions 2-Chloro-7-methylquinazoline as an attractive candidate for further chemical manipulation to generate lead compounds with improved pharmacokinetic profiles.

Advances in computational chemistry have also played a pivotal role in understanding the binding modes of 2-Chloro-7-methylquinazoline and its derivatives to biological targets. Molecular docking simulations and virtual screening techniques have enabled researchers to predict how these compounds might interact with proteins involved in disease pathways. This computational approach has accelerated the identification of promising candidates for experimental validation.

One notable application of 2-Chloro-7-methylquinazoline has been in the development of inhibitors targeting vascular endothelial growth factor (VEGF) receptors, which are critical for angiogenesis and play a significant role in tumor growth and progression. By designing analogs based on 2-Chloro-7-methylquinazoline, researchers have been able to develop molecules that exhibit potent antiangiogenic effects without significant off-target toxicity.

The synthesis of 2-Chloro-7-methylquinazoline itself is an area of active interest due to its utility as a precursor for more complex derivatives. Traditional synthetic routes often involve cyclization reactions followed by chlorination and methylation steps. However, recent methodologies have focused on greener and more efficient approaches, such as transition-metal-catalyzed cross-coupling reactions, which offer improved yields and selectivity.

The impact of these synthetic advancements extends beyond academic research; they have practical implications for industrial-scale production. Companies specializing in fine chemicals have adapted these modern synthetic strategies to provide high-purity 2-Chloro-7-methylquinazoline for pharmaceutical applications. This ensures that researchers have access to reliable starting materials, which is essential for reproducible results in drug discovery programs.

In conclusion, 2-Chloro-7-methylquinazoline (CAS No. 1388025-87-3) represents a significant compound in the arsenal of pharmaceutical chemists due to its structural versatility and potential therapeutic applications. Its role as an intermediate in synthesizing novel bioactive molecules continues to be explored across various research groups worldwide. As our understanding of disease mechanisms advances, compounds like 2-Chloro-7-methylquinazoline will undoubtedly play an integral part in developing next-generation therapeutics.